Cas no 155270-99-8 (Istradefylline)

Istradefylline is a selective adenosine A2A receptor antagonist used as an adjunctive treatment for Parkinson’s disease (PD) in patients experiencing off episodes. Its mechanism of action involves modulating striatal output pathways, thereby improving motor function without direct dopaminergic effects. Key advantages include its non-dopaminergic profile, reducing the risk of dyskinesias associated with long-term levodopa use. Clinical studies demonstrate its efficacy in reducing off time and enhancing on time with tolerable side effects, primarily dyskinesia or nausea. Its once-daily oral dosing improves compliance. Istradefylline is particularly valuable for patients with advanced PD requiring optimized symptom control alongside standard therapies.
Istradefylline structure
Istradefylline structure
Product Name:Istradefylline
CAS No:155270-99-8
MF:C20H24N4O4
MW:384.428964614868
MDL:MFCD00928421
CID:167494
PubChem ID:5311037
Update Time:2025-05-20

Istradefylline Chemical and Physical Properties

Names and Identifiers

    • (E)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-methyl-1H-purine-2,6(3H,7H)-dione
    • 8-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-7-methyl-purine-2,6 -dione
    • Istradefylline
    • 1H-Purine-2,6-dione,8-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-
    • KW6002
    • KW-6002
    • UNII-2GZ0LIK7T4
    • 8-[(E)-2-(3,4-Dimethoxyphenyl)ethenyl]-1,3-diethyl-7-methylpurine-2,6-dione
    • Istradefylline (KW-6002)
    • (E)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-methylxanthine
    • (E)-8-(3,4-dimethoxystyryl)-1,3-diethyl-7-methyl-3,7-dihydro-1H-purin-2,6-dione
    • 8-[(1E)-2-(3,4-Dimethoxyphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-1H-purine-2,6-dione
    • 10mg 50mg 100mg 1g 5g
    • Istradefylline iMpurity
    • KW 6002
    • DTXSID7057652
    • 8-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-7-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Q905783
    • D04641
    • IQVRBWUUXZMOPW-PKNBQFBNSA-N
    • AC-30957
    • BCP9000824
    • 8-[(E)-2-(3,4-dimethoxyphenyl)vinyl]-1,3-diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione
    • HY-10888
    • GTPL5608
    • BCP02194
    • 2GZ0LIK7T4
    • 8-[(1E)-2-(2-(3,4-Dimethoxyphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-1H-purine-2,6-dione
    • L001483
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3,4-dimethoxyphenyl)ethenyl)-7-methyl-, (E)-
    • Istradefylline (JAN/USAN/INN)
    • AM84508
    • BRD-K40096621-001-01-2
    • KW 6002;KW-6002;KW6002
    • ISTRADEFYLLINE [WHO-DD]
    • NS00069234
    • SCHEMBL633262
    • Nouriast (TN)
    • Nourianz (TN)
    • J-519355
    • ISTRADEFYLLINE [INN]
    • Istradefylline Impurity 2
    • HMS3884P16
    • Istradefylline, >=98% (HPLC)
    • CS-0737
    • 606080-73-3
    • istradefyllinum
    • ISTRADEFYLLINE [ORANGE BOOK]
    • Istradefylline [USAN]
    • SR-01000945278-1
    • Istradefylline [USAN:INN:JAN]
    • ISTRADEFYLLINE [MI]
    • SMR004701638
    • EN300-7393038
    • JQ9
    • DTXCID8031441
    • ISTRADEFYLLINE [JAN]
    • 8-[2-(3,4-dimethoxy-phenyl)-vinyl]-1,3-diethyl-7-methyl-3,9-dihydro-purine-2,6-dione
    • LS-14789
    • 8-(2-(3,4-dimethoxyphenyl)ethenyl)-1,3-diethyl-3,7-dihydro-7-methyl-1H-purine-2,6-dione
    • DB11757
    • (E)- 8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-methylxanthine
    • CAS-155270-99-8
    • Nourianz
    • istradefilina
    • SW220139-1
    • nouriast
    • (E)-8-[2-(3,4-Dimethoxyphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-1H-Purine-2,6-dione
    • Tox21_113855
    • 8-[(E)-2-(3,4-Dimethoxy-phenyl)-vinyl]-1,3-diethyl-7-methyl-3,7-dihydro-purine-2,6-dione
    • CHEMBL431770
    • MLS006010633
    • 8-[2-(3,4-Dimethoxy-phenyl)-vinyl]-1,3-diethyl-7-methyl-3,7-dihydro-purine-2,6-dione
    • SCHEMBL633263
    • 8-[(~{E})-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-7-methyl-purine-2,6-dione
    • NCGC00253737-01
    • CHEBI:134726
    • Istradefyline
    • s2790
    • HB2134
    • CCG-268457
    • AKOS015966268
    • BDBM50176050
    • 155270-99-8
    • J-009183
    • C20H24N4O4
    • 8-((1E)-2-(3,4-Dimethoxyphenyl)ethenyl)-1,3-diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione
    • (E)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione
    • SR-01000945278
    • 8-(3,4-dimethoxystyryl)-1,3-diethyl-7-methyl-1H-purine-2,6(3H,7H)-dione
    • MFCD00928421
    • I1100
    • 8-[(1E)-2-(3,4-Dimethoxyphenyl)ethenyl]-1,3-diethyl-7-methyl-3,7-dihydro-1H-purine-2,6-dione
    • (Z)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-7-methyl-1H-purine-2,6(3H,7H)-dione
    • 1H-Purine-2,6-dione, 8-((1E)-2-(3,4-dimethoxyphenyl)ethenyl)-1,3-diethyl-3,7-dihydro-7-methyl-
    • BRD-K87774949-001-03-9
    • BRD-K87774949-001-04-7
    • Istradefylline (KW-6002)?
    • 1H-Purine-2,6-dione, 8-[(1E)-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-7-methyl-
    • BRD-K87774949-001-05-4
    • GLXC-04626
    • MDL: MFCD00928421
    • Inchi: 1S/C20H24N4O4/c1-6-23-18-17(19(25)24(7-2)20(23)26)22(3)16(21-18)11-9-13-8-10-14(27-4)15(12-13)28-5/h8-12H,6-7H2,1-5H3/b11-9+
    • InChI Key: IQVRBWUUXZMOPW-PKNBQFBNSA-N
    • SMILES: O=C1C2=C(N=C(/C=C/C3C=CC(=C(C=3)OC)OC)N2C)N(CC)C(N1CC)=O

Computed Properties

  • Exact Mass: 384.18000
  • Monoisotopic Mass: 384.179755
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.9
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.24
  • Melting Point: 191.0 to 195.0 deg-C
  • Boiling Point: 601°Cat760mmHg
  • Flash Point: 317.3°C
  • Refractive Index: 1.598
  • Solubility: DMSO: soluble5mg/mL (clear solution)
  • PSA: 80.28000
  • LogP: 2.12410
  • λmax: 362(CH2Cl2)(lit.)

Istradefylline Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Hazard Statement: H361
  • Warning Statement: P201-P202-P280-P308+P313-P405-P501
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • RTECS:UO8414732
  • Hazardous Material Identification: T
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Istradefylline Related Literature

Additional information on Istradefylline

Istradefylline (CAS No. 155270-99-8): A Comprehensive Overview

Istradefylline, also known by its CAS number 155270-99-8, is a compound that has garnered significant attention in the scientific and medical communities due to its unique properties and potential therapeutic applications. This compound, which belongs to the class of adenosine receptor antagonists, has been extensively studied for its role in modulating cellular energy metabolism and its implications in various neurological conditions. In this article, we will delve into the latest research findings, structural characteristics, and clinical implications of Istradefylline, providing a comprehensive understanding of its significance in modern medicine.

The chemical structure of Istradefylline is characterized by a purine-based framework, which is a common feature among adenosine receptor ligands. This structure allows it to interact with specific adenosine receptors, particularly the A1 and A2A subtypes, thereby influencing cellular signaling pathways. Recent studies have highlighted the importance of Istradefylline in modulating mitochondrial function and ATP production, making it a promising candidate for interventions in energy-dependent diseases such as neurodegenerative disorders.

One of the most exciting developments in Istradefylline research is its potential application in treating Parkinson's disease. Preclinical studies have demonstrated that Istradefylline can enhance dopaminergic transmission and reduce oxidative stress in animal models of Parkinson's disease. These findings are supported by recent clinical trials, which have shown that Istradefylline can improve motor symptoms and quality of life in patients with advanced Parkinson's disease. The ability of Istradefylline to target multiple pathways involved in neurodegeneration makes it a versatile therapeutic agent with broad applicability.

Beyond Parkinson's disease, Istradefylline has also shown promise in other neurological conditions such as Alzheimer's disease and stroke. Its role in promoting mitochondrial biogenesis and reducing inflammation has been extensively documented in recent research. For instance, a study published in *Nature Neuroscience* revealed that Istradefylline can enhance synaptic plasticity and cognitive function in aging mice, suggesting its potential as a neuroprotective agent.

The mechanism of action of Istradefylline involves its interaction with adenosine receptors, which are critical regulators of brain energy metabolism. By antagonizing these receptors, Istradefylline can increase cerebral blood flow and oxygen delivery to neurons, thereby improving neuronal survival under ischemic conditions. This property has led to investigations into its use as a neuroprotective agent during stroke rehabilitation.

Recent advancements in the synthesis and formulation of Istradefylline have further enhanced its therapeutic potential. Researchers have developed novel delivery systems, such as nanotechnology-based formulations, which improve the bioavailability and reduce side effects associated with traditional administration methods. These innovations are expected to pave the way for more effective treatments using Istradefylline in the near future.

In conclusion, Istradefylline (CAS No. 155270-99-8) represents a groundbreaking compound with extensive applications in neuroscience and neurology. Its ability to modulate energy metabolism, reduce oxidative stress, and promote neuronal health positions it as a key player in the development of novel therapies for neurodegenerative diseases. As research continues to uncover new insights into its mechanisms and clinical benefits, Istradefylline holds immense promise for improving the lives of millions affected by debilitating neurological conditions.

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